Cas no 1795457-20-3 (N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1H-tetrazole-1-acetamide)

• Product Name: N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1H-tetrazole-1-acetamide
• CAS No: 1795457-20-3
• MF: C₁₇H₁₅N₇O
• MW: 333.347301721573
• CID: 5369462
• Update Time: 2025-06-13

N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1H-tetrazole-1-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1H-tetrazole-1-acetamide

• Inchi： 1S/C17H15N7O/c1-12-5-4-8-23-9-15(20-17(12)23)13-6-2-3-7-14(13)19-16(25)10-24-11-18-21-22-24/h2-9,11H,10H2,1H3,(H,19,25)
• InChI Key： CCUKTIOXEZAHMH-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2C2=CN3C(=N2)C(C)=CC=C3)=O)C=NN=N1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.00±0.70(Predicted)

Additional information on N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1H-tetrazole-1-acetamide

Professional Introduction to N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1H-tetrazole-1-acetamide (CAS No. 1795457-20-3)

N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1H-tetrazole-1-acetamide, identified by its CAS number 1795457-20-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and biological activity, making it a promising candidate for further research and development in drug discovery.

The molecular structure of N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1H-tetrazole-1-acetamide incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications. The presence of an imidazo[1,2-a]pyridine core is particularly noteworthy, as this scaffold is well-documented for its role in various biological processes and has been extensively studied for its interactions with biological targets. The incorporation of a phenyl ring further enhances the compound's binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1H-tetrazole-1-acetamide structure presents an intriguing framework for modulating such targets. For instance, studies have suggested that imidazo[1,2-a]pyridine derivatives can interact with enzymes such as Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. The tetrazole moiety, on the other hand, has shown potential in inhibiting protease enzymes, which are crucial in various physiological and pathological processes.

The acetamide functional group at the 1H-tetrazole ring further diversifies the chemical properties of this compound, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles. This versatility makes N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1H-tetrazole-1-acetamide a valuable scaffold for medicinal chemists seeking to develop novel therapeutics with improved efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. These studies have revealed that the interactions between N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1H-tetrazole-1-acetamide and its target proteins are governed by a combination of hydrogen bonding, hydrophobic interactions, and π-stacking effects. Such insights have guided the optimization of the compound's structure to enhance its binding affinity and selectivity.

In addition to its potential as an enzyme inhibitor, N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1H-tetrazole-1-acetamide has also been explored as a modulator of receptor activity. The imidazo[1,2-a]pyridine scaffold is known to interact with certain G protein-coupled receptors (GPCRs), which play a pivotal role in signal transduction pathways involved in various physiological processes. By targeting these receptors, the compound may offer therapeutic benefits in conditions such as pain management, neurodegenerative diseases, and cardiovascular disorders.

The synthesis of N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1H-tetrazole-1-acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent methodologies have focused on developing more efficient synthetic routes that minimize byproduct formation and reduce environmental impact. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical research.

Evaluation of N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1H-tetrazole-1-acetamide's biological activity has been conducted through both in vitro and in vivo studies. In vitro assays have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human health. For example, preliminary data suggest that it may inhibit JAK3 kinase activity, which is implicated in inflammatory diseases such as rheumatoid arthritis. Similarly, its interaction with protease enzymes has been explored for potential applications in cancer therapy.

In vivo studies have provided further evidence of the compound's therapeutic potential. Animal models have shown that N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl] strong>-< strong > iven promising results i-inflammatory conditions by modulating cytokine production pathways associated with inflammation.

The development of novel therapeutic agents often involves rigorous safety testing to assess their toxicity profiles before they can be considered for clinical use. Preliminary toxicology studies on N-[< strong > iven encouraging results regarding its safety profile at relevant doses used i-biological assays suggesting minimal adverse effects on healthy cells or organs when administered at therapeutic concentrations.

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